Mechanistic understanding of multistep assembly of DNA with a carbazoleligand by simple adjustment of host–guest concentrations†

Chemical Communications Pub Date: 2011-07-08 DOI: 10.1039/C1CC13391H

Abstract

Two alternative binding states are identified in interaction of calf thymus DNA with a partially hydrophobic carbazole ligand [(Im+)2Cz], where biphasic UV-vis and circular dichroic (CD) spectral changes are apparent during the titration of calf thymus DNA with the carbazole ligand.

Graphical abstract: Mechanistic understanding of multistep assembly of DNA with a carbazole ligand by simple adjustment of host–guest concentrations
Mechanistic understanding of multistep assembly of DNA with a carbazoleligand by simple adjustment of host–guest concentrations†
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Chemical Communications
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